Cas no 2567504-24-7 (2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 2567504-24-7
• MF: C₁₀H₁₅BrClNO₂
• MW: 296.588601350784
• MDL: MFCD32878495
• CID: 5657456
• PubChem ID: 155820161
• Update Time: 2025-06-08

2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2,5-dimethoxyphenyl)ethanamine;hydrochloride
• 2567504-24-7
• EN300-27160231
• 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride

• MDL： MFCD32878495
• Inchi： 1S/C10H14BrNO2.ClH/c1-13-8-5-7(3-4-12)10(14-2)9(11)6-8;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key： UJQQZVGKIZRLPS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)CCN)OC.Cl

Computed Properties

• Exact Mass: 294.99747g/mol
• Monoisotopic Mass: 294.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride

2-(3-Bromo-2,5-dimethoxyphenyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(3-Bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2567504-24-7) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of phenethylamine and features a bromo and two methoxy substituents on the phenyl ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research in various scientific disciplines.

The synthesis of 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride involves several well-documented methods. One common approach is the reductive amination of 3-bromo-2,5-dimethoxybenzaldehyde with ethylene diamine, followed by the addition of hydrochloric acid to form the hydrochloride salt. This method is favored for its high yield and purity, making it suitable for both laboratory-scale synthesis and potential industrial applications.

In terms of its chemical structure, 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride is characterized by its aromatic ring with bromo and methoxy substituents, which influence its electronic properties and reactivity. The bromo group can serve as a useful handle for further functionalization, while the methoxy groups contribute to the molecule's lipophilicity and stability. These features make it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the biological activities of 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride. Studies have shown that this compound exhibits potent activity in modulating serotonin receptors, particularly the 5-HT_2A receptor. This activity has sparked interest in its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in neurodegenerative diseases like Alzheimer's and Parkinson's.

The pharmacological profile of 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride has been further explored through in vitro and in vivo experiments. In vitro studies using cell lines have demonstrated its ability to modulate intracellular signaling pathways associated with neuronal function and survival. In vivo studies in animal models have shown promising results in reducing symptoms of anxiety and depression-like behaviors. These findings highlight the compound's potential as a lead molecule for drug development.

Safety and toxicity assessments are crucial for any compound with potential therapeutic applications. Preclinical studies on 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride have indicated that it has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

In conclusion, 2-(3-bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2567504-24-7) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique chemical structure and biological activities make it an important subject of ongoing scientific investigation. As research continues to uncover more about its properties and mechanisms of action, it is likely to play a significant role in advancing our understanding of neurological disorders and developing new therapeutic strategies.